N1-(3-methoxybenzyl)-N2-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)oxalamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-N'-[(4-phenyloxan-4-yl)methyl]oxamide
• InChI: InChI=1S/C22H26N2O4/c1-27-19-9-5-6-17(14-19)15-23-20(25)21(26)24-16-22(10-12-28-13-11-22)18-7-3-2-4-8-18/h2-9,14H,10-13,15-16H2,1H3,(H,23,25)(H,24,26)
• InChI Key: NAHOMIPNZXHAGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N1-(3-methoxybenzyl)-N2-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)oxalamide, also known as MPO, is a chemical compound that has gained significant attention in the scientific community due to its promising pharmacological properties. MPO is a potent inhibitor of the enzyme myeloperoxidase (MPO), which has been implicated in various inflammatory diseases.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques

  Research has focused on developing synthesis techniques for related compounds, which could be applied to the target compound for exploring its applications. For example, the synthesis of p-aminobenzoic acid diamides based on similar structural motifs has been reported, highlighting methods for acylation of various amines to yield corresponding diamides, which could be relevant for the synthesis of the compound (Agekyan & Mkryan, 2015).

• Characterization and X-Ray Crystallography

  Structural and molecular docking studies have been conducted on related compounds, providing a framework for understanding the physical, chemical, and biological properties of such molecules. This includes detailed spectroscopic characterization and single-crystal X-ray analysis, which are crucial for confirming the structure of synthesized compounds and understanding their reactivity and interaction with biological targets (Karrouchi et al., 2021).

Antimicrobial and Antitumor Activities

• Antimicrobial Activity

  Some related compounds have been evaluated for their antimicrobial activities against various bacterial and fungal strains, showing potential as antimicrobial agents. This suggests that similar compounds, including the target molecule, could be explored for their efficacy against pathogenic microorganisms, contributing to the development of new antimicrobial agents (Amr et al., 2016).

• Antitumor Activities

  Related research has also explored the antiproliferative effects of certain compounds on cancer cells, with some demonstrating competitive activities against reference standards. This indicates the potential of these compounds, by extension possibly including the target molecule, in cancer research for identifying new therapeutic agents (Kim et al., 2011).